Cas no 7499-66-3 (6-bromonaphthalen-2-amine)

• Product Name: 6-bromonaphthalen-2-amine
• CAS No: 7499-66-3
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD01026466
• CID: 47529
• PubChem ID: 348404
• Update Time: 2025-06-13

6-bromonaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromonaphthalen-2-amine
• 6-Bromo-2-naphthylamine
• 2-Amino-6-bromonaphthalene
• 6-bromo-2-aminonaphthalene
• C10H8BrN
• 6-Bromonaphthalen-2-ylamine
• 6-amino-2-bromonaphthalene
• 6-bromo-2-naphthalenamine
• 6-Bromo-naphthalen-2-ylamine
• F0701-0046
• 2-Naphthalenamine, 6-bromo-
• NSC407685
• 6-Bromonaphtha len-2-amine
• 6-amino-2-bromo-naphthalene
• 6-bromanylnaphthalen-2-amine
• MLS000678951
• UBLKHAWYJFEPDX-UHFFFAOYSA-N
• HMS2709N15
• BCP10070
• EBD54479
• MFC
• NSC-407685
• SR-01000008650-1
• MFCD01026466
• 2-Brom-6-naphthylamin
• PS-7840
• AM807532
• BDBM626218
• SY030186
• SCHEMBL101355
• SMR000323334
• EN300-84717
• DTXSID60324774
• CHEMBL1495124
• 6-bromonaphthalen-2-amine?
• FT-0647665
• 7499-66-3
• AC-5303
• PB47186
• CS-W001636
• AKOS003632579
• 2,6-Bromnaphthylamin
• A838304
• SR-01000008650
• 6-Bromo-2-naphthalenamine; 2-Amino-6-bromonaphthalene; 6-Bromonaphthalen-2-amine; NSC 407685;
• DB-023665
• 640-718-7
• FB13106
• DTXCID40275891
• 6-bromonaphthalen-2-amine

• MDL： MFCD01026466
• Inchi： 1S/C10H8BrN/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1-6H,12H2
• InChI Key： UBLKHAWYJFEPDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=CC=C2C=1)N

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 364.4°C at 760 mmHg
• PSA: 26.02000
• LogP: 3.76570

6-bromonaphthalen-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 6-bromonaphthalen-2-amine

6-Bromonaphthalen-2-amine (CAS No. 7499-66-3): An Overview of Its Properties, Applications, and Recent Research

6-Bromonaphthalen-2-amine (CAS No. 7499-66-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, also known as 2-amino-6-bromonaphthalene, is characterized by its unique structure, which combines a brominated naphthalene ring with an amino group. This combination endows the compound with a range of interesting properties and potential applications.

The molecular formula of 6-bromonaphthalen-2-amine is C₁₀H₈BrN, and it has a molecular weight of approximately 218.08 g/mol. The compound is typically a solid at room temperature and exhibits a melting point in the range of 100-105°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of organic synthesis, 6-bromonaphthalen-2-amine serves as a valuable building block for the synthesis of more complex molecules. The bromine atom on the naphthalene ring can be readily substituted through various chemical reactions, such as Suzuki coupling or Stille coupling, to introduce a wide array of functional groups. This versatility makes it an essential reagent in the synthesis of pharmaceuticals, dyes, and other fine chemicals.

One of the key applications of 6-bromonaphthalen-2-amine is in the field of medicinal chemistry. Recent research has explored its potential as a lead compound for the development of novel therapeutic agents. For instance, studies have shown that derivatives of 6-bromonaphthalen-2-amine exhibit promising anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of this compound were effective in inhibiting the growth of cancer cells by targeting specific signaling pathways.

In addition to its medicinal applications, 6-bromonaphthalen-2-amine has also been investigated for its use in materials science. The naphthalene ring provides a rigid structure that can be exploited to create advanced materials with unique optical and electronic properties. For example, researchers at the University of California have developed new polymers incorporating 6-bromonaphthalen-2-amine units that exhibit enhanced photoluminescence and stability under various environmental conditions.

The safety profile of 6-bromonaphthalen-2-amine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 6-bromonaphthalen-2-amine (CAS No. 7499-66-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive starting material for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.